Cas no 2963-75-9 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxopentyl)oxy]-, iodide (1:1))

• Product Name: Ethanaminium,N,N,N-trimethyl-2-[(1-oxopentyl)oxy]-, iodide (1:1)
• CAS No: 2963-75-9
• MF: C₁₀H₂₂INO₂
• MW: 315.191655635834
• CID: 256688
• PubChem ID: 18076
• Update Time: 2025-04-19

Ethanaminium,N,N,N-trimethyl-2-[(1-oxopentyl)oxy]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[(1-oxopentyl)oxy]-, iodide (1:1)
• trimethyl(2-pentanoyloxyethyl)azanium,iodide
• VALERYLCHOLINE IODIDE
• (2-Hydroxyethyl)trimethylammonium iodide valerate
• AC1L2BAQ
• AMMONIUM, (2-HYDROXYETHYL)TRIMETHYL-, IODIDE, VALERATE
• Choline, iodide, valerate
• Choline, valerate
• Ethanaminium, N,N,N-trimethyl-2-((1-oxopentyl)oxy)-, iodide
• Pentanoylcholine iodide
• Trimethyl-(2-valeryloxy-aethyl)-ammonium, Jodid
• trimethyl-(2-valeryloxy-ethyl)-ammonium, iodide
• Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)oxy]-, iodide
• NSC88944
• 2963-75-9
• Ethanaminium, N,N,N-trimethyl-2-((1-oxopentyl)oxy)-, iodide (1:1)
• NSC-88944
• Ammonium, iodide, valerate
• NSC 88944
• trimethyl(2-pentanoyloxyethyl)azanium;iodide
• WLN: 4VO2K1&1&1 &I
• Ethanaminium,N,N-trimethyl-2-[(1-oxopentyl)oxy]-, iodide
• DTXSID10883543
• O-Butyrylcholine chloride
• Ethanaminium, N,N,N-trimethyl-2-[(1-oxopentyl)oxy]-, iodide (1:1)

• Inchi： 1S/C10H22NO2.HI/c1-5-6-7-10(12)13-9-8-11(2,3)4;/h5-9H2,1-4H3;1H/q+1;/p-1
• InChI Key： RWGZXGARZIWPQA-UHFFFAOYSA-M
• SMILES： [I-].O(C(CCCC)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 315.07000
• Monoisotopic Mass: 315.06953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: -1.57000